Cas no 39363-31-0 (Benzenesulfonic acid,2-[2-(4-nitro-2-sulfophenyl)ethenyl]-5-[1-oxido-2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-,sodium salt (1:3))

• Product Name: Benzenesulfonic acid,2-[2-(4-nitro-2-sulfophenyl)ethenyl]-5-[1-oxido-2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-,sodium salt (1:3)
• CAS No: 39363-31-0
• MF: C₂₆H₁₆N₅Na₃O₁₂S₃
• MW: 755.595854759216
• CID: 309148
• PubChem ID: 56842927
• Update Time: 2025-04-19

Benzenesulfonic acid,2-[2-(4-nitro-2-sulfophenyl)ethenyl]-5-[1-oxido-2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-,sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-[2-(4-nitro-2-sulfophenyl)ethenyl]-5-[1-oxido-2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-,sodium salt (1:3)
• Trisodium 5-nitro-2-[(E)-2-{2-sulfonato-4-[(E)-{4-[(4-sulfonatoph enyl)diazenyl]phenyl}-NNO-azoxy]phenyl}vinyl]benzenesulfonate
• Trisodium 2-(2-(4-nitro-2-sulphonatophenyl)vinyl)-5-((4-((4-sulphonatophenyl)azo)phenyl)-NNO-azoxy)benzenesulphonate
• trisodium 5-nitro-2-[(E)-2-[4-[(E)-oxido-[4-(4-sulfonatophenyl)azophenyl]imino-azaniumyl]-2-sulfonato-phenyl]vinyl]benzenesulfonate
• NS00059412
• EINECS 254-429-5
• 39363-31-0

• Inchi： 1S/C26H19N5O12S3.3Na/c32-30(29-21-7-5-19(6-8-21)27-28-20-9-13-24(14-10-20)44(35,36)37)22-11-3-17(25(15-22)45(38,39)40)1-2-18-4-12-23(31(33)34)16-26(18)46(41,42)43;;;/h1-16H,(H,35,36,37)(H,38,39,40)(H,41,42,43);;;/q;3*+1/p-3/b2-1+,28-27+,30-29-;;;
• InChI Key： FPWJOCBLKPOSNT-HNUSANNOSA-K
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])[N+](=O)[O-])/[N+](=N/C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)S(=O)(=O)[O-])/[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 754.96528
• Monoisotopic Mass: 754.96506733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 49
• Rotatable Bond Count: 6
• Complexity: 1440
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 308Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 277.89
• LogP: 9.10740